![molecular formula C22H13BrN4O2 B2512662 2-(4-bromophenyl)-4-(3-phenyl-1,2,4-oxadiazol-5-yl)phthalazin-1(2H)-one CAS No. 1359031-77-8](/img/structure/B2512662.png)
2-(4-bromophenyl)-4-(3-phenyl-1,2,4-oxadiazol-5-yl)phthalazin-1(2H)-one
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
2-(4-bromophenyl)-4-(3-phenyl-1,2,4-oxadiazol-5-yl)phthalazin-1(2H)-one, also known as BPO-27, is a novel small molecule that has been synthesized and studied for its potential biomedical applications. This compound belongs to the family of phthalazinone derivatives, which have been found to exhibit a wide range of biological activities, including anti-inflammatory, anti-tumor, and anti-viral properties.
Scientific Research Applications
Antimicrobial Activity
Synthesis of Antimicrobial Derivatives : New derivatives of phthalazinone, including 1,2,4-triazolo-, 1,3,4-oxadiazolo-, and 1,3,4-thiadiazol-, have been synthesized, showing notable antimicrobial activity. This suggests potential applications in developing new antimicrobial agents (El-Hashash et al., 2012; Sridhara et al., 2010).
Evaluation of Antimicrobial Properties : Synthesized phthalazinone derivatives have been tested for their antimicrobial properties, revealing effectiveness against a variety of bacterial and fungal strains. This highlights their potential in treating infectious diseases (Önkol et al., 2008; Behalo, 2016).
Anti-inflammatory Properties
- Evaluation of Anti-inflammatory Activity : Some synthesized phthalazinone derivatives exhibit anti-inflammatory activities, comparing favorably to standard drugs like indomethacin. This indicates their potential in developing new anti-inflammatory treatments (Abd Alla et al., 2010).
Synthesis of Heterocyclic Compounds
- Heterocyclic Synthesis : Phthalazinone derivatives are used in synthesizing various heterocyclic compounds, which have potential applications in pharmaceuticals and material science. This includes the synthesis of triazoles, thiadiazines, and oxadiazoles, demonstrating the versatility of phthalazinone derivatives in organic chemistry (Upadhyay et al., 2001).
properties
IUPAC Name |
2-(4-bromophenyl)-4-(3-phenyl-1,2,4-oxadiazol-5-yl)phthalazin-1-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H13BrN4O2/c23-15-10-12-16(13-11-15)27-22(28)18-9-5-4-8-17(18)19(25-27)21-24-20(26-29-21)14-6-2-1-3-7-14/h1-13H |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IPLBUFSUVITOSO-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)C2=NOC(=N2)C3=NN(C(=O)C4=CC=CC=C43)C5=CC=C(C=C5)Br |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H13BrN4O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
445.3 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.